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Compound of Interest

Compound Name: (Rac)-LY341495

Cat. No.: B15616575

Essential Safety and Handling Guide for (Rac)-
LY341495

(Rac)-LY341495 is a potent and selective group Il metabotropic glutamate receptor antagonist
intended for laboratory research use only.[1] Due to its potency, researchers, scientists, and
drug development professionals must adhere to strict safety protocols to minimize exposure
risk. This guide provides essential, immediate safety and logistical information, including
operational and disposal plans, to ensure the safe handling of this compound.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for (Rac)-LY341495 is not publicly available, the
following guidance is based on best practices for handling potent, non-volatile crystalline solids
in a laboratory setting.[2] A thorough risk assessment should be conducted before handling this
compound.

Recommended Personal Protective Equipment (PPE)

The primary objective when handling (Rac)-LY341495 is to prevent inhalation, ingestion, and
skin/eye contact.[2] The following table summarizes the recommended PPE for various
laboratory operations.
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Operation

Required PPE

Additional
Recommendations

Weighing and Aliquoting
(Solid)

- Disposable Nitrile Gloves
(double-gloving
recommended)- Lab Coat-
Safety Goggles or Safety
Glasses with side shields- N95
or higher-rated respirator (if not

in a ventilated enclosure)

- Use a ventilated balance
enclosure or a chemical fume
hood.- Use disposable sleeve

covers.

Solution Preparation and

Handling

- Disposable Nitrile Gloves-
Lab Coat- Safety Goggles

- Perform in a chemical fume
hood to prevent aerosol
inhalation.- A face shield may
be necessary if there is a

splash hazard.

General Laboratory Use

- Disposable Nitrile Gloves-
Lab Coat- Safety Glasses

- Maintain good laboratory

hygiene.

Spill Cleanup

- Chemical-resistant gloves
(e.g., nitrile)- Lab Coat or
disposable gown- Safety
Goggles- N95 or higher-rated

respirator

- Refer to the spill cleanup

protocol for more details.

This table is based on recommendations for handling potent crystalline solids.[2]

It is strongly recommended that fit-tested respirators, such as a NIOSH-certified N95 or N100,

be used when there is a risk of generating airborne powder or aerosols.[3] A comprehensive

respiratory protection program should be in place.[3]

Operational and Handling Plan

Receiving and Storage: Upon receipt, inspect the container for any damage. If the container is

compromised, treat it as a spill and follow the appropriate cleanup procedure.[2] (Rac)-

LY341495 is typically supplied as a crystalline solid and should be stored at -20°C for long-term

stability.[4] Keep the container tightly sealed in a designated and labeled area.[2]
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Caption: A typical experimental workflow for handling (Rac)-LY341495.

Emergency Procedures

First Aid Measures:

Exposure Procedure

Immediately wash the affected area with
) copious amounts of soap and water for at least
Skin Contact . . .
15 minutes. Remove contaminated clothing and

seek medical attention.[2]

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[2]

Move the individual to fresh air. If they are not
Inhalation breathing, give artificial respiration. Seek

immediate medical attention.[2]

) Do not induce vomiting. Rinse the mouth with
Ingestion _ . ) .
water and seek immediate medical attention.[2]
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Spill Cleanup:

For a minor spill of a small amount of solid:

Alert personnel in the immediate area.

Don the appropriate PPE for spill cleanup.

Carefully wipe the area from the outside in with a damp absorbent material.

Decontaminate the spill area with a suitable solvent, followed by soap and water.[2]

Disposal Plan

All waste materials contaminated with (Rac)-LY341495, including disposable PPE, should be
collected in a designated, sealed container. Disposal must be in accordance with all applicable
federal, state, and local environmental regulations for hazardous waste. Consult your
institution's Environmental Health and Safety (EHS) department for specific disposal protocols.

Signaling Pathway

(Rac)-LY341495 is a potent antagonist of group Il metabotropic glutamate receptors (mGIuR2
and mGIluR3).[4][5] These receptors are G-protein coupled receptors (GPCRS) that are
negatively coupled to adenylyl cyclase.
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Caption: Simplified signaling pathway of mGIluR2/3 and the inhibitory action of LY341495.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-rac-ly341495]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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